Cas no 1909316-06-8 (5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid)

• Product Name: 5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid
• CAS No: 1909316-06-8
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD29906996
• CID: 5246504
• PubChem ID: 122163378
• Update Time: 2026-03-08

5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,4-d]pyrimidine-2-carboxylic acid, 6,7-dihydro-
• 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid
• 5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid

• MDL： MFCD29906996
• Inchi： 1S/C7H7N3O2/c11-7(12)6-9-2-4-1-8-3-5(4)10-6/h2,8H,1,3H2,(H,11,12)
• InChI Key： UOEYCOVSXSVWIS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C2CNCC2=N1

5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5H,6H,7H-pyrrolo3,4-dpyrimidine-2-carboxylic acid

Comprehensive Overview of 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid (CAS No. 1909316-06-8)

5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid (CAS No. 1909316-06-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyrimidine family, a class of molecules known for their versatility in drug discovery and development. The presence of both pyrrole and pyrimidine rings in its structure makes it a valuable scaffold for designing novel therapeutic agents.

The carboxylic acid functional group in 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid enhances its reactivity, enabling it to participate in various chemical reactions such as esterification, amidation, and condensation. This property is particularly valuable in medicinal chemistry, where researchers often modify such compounds to improve their bioavailability, solubility, or target specificity. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases.

In the context of current research trends, 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid aligns with the growing interest in small molecule therapeutics and fragment-based drug design. Its compact yet functionalized structure makes it an attractive candidate for hit-to-lead optimization programs. Researchers are particularly intrigued by its potential to interact with ATP-binding sites in enzymes, a common mechanism exploited in targeted cancer therapies.

The synthesis of 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its stability under various pH conditions and solubility profiles in different solvents are also subjects of ongoing investigation, as these properties directly impact its potential pharmaceutical applications.

From a commercial perspective, 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. The compound's CAS No. 1909316-06-8 serves as a unique identifier in chemical databases and regulatory documentation. Its pricing and availability often depend on the scale of production and purity requirements, with custom synthesis services becoming increasingly popular for specialized research needs.

Environmental and safety considerations for handling 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage typically requires protection from moisture and extreme temperatures to maintain stability over extended periods.

The future research directions for 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid may include exploration of its structure-activity relationships (SAR) through systematic derivatization, evaluation of its pharmacokinetic properties, and investigation of potential synergies with other therapeutic compounds. As computational chemistry and AI-assisted drug design continue to advance, this compound may serve as an important test case for virtual screening algorithms and molecular docking studies.

For researchers interested in heterocyclic chemistry or medicinal chemistry, 5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2-carboxylic acid represents an intriguing subject of study. Its balanced combination of aromatic character and functional group diversity offers numerous possibilities for chemical modification and biological evaluation. The compound's relevance to current drug discovery paradigms ensures its continued importance in scientific literature and patent applications across multiple therapeutic areas.